Cas no 1032650-41-1 (7-Bromo-4-chloro-5H-pyrrolo[3,2-D]pyrimidine)

• Product Name: 7-Bromo-4-chloro-5H-pyrrolo[3,2-D]pyrimidine
• CAS No: 1032650-41-1
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• MDL: MFCD11518977
• CID: 97911
• PubChem ID: 52987660
• Update Time: 2025-06-20

7-Bromo-4-chloro-5H-pyrrolo[3,2-D]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-chloro-5H-pyrrolo[3,2-d]pyrimidine
• 5H-Pyrrolo[3,2-d]pyrimidine,7-bromo-4-chloro-
• 7-BroMo-4-chloro-5H-pyrro...
• 7-broMo-4-chloro-5H-pyrrolo[3
• 5H-PYRROLO[3,2-D]PYRIMIDINE, 7-BROMO-4-CHLORO-
• PubChem14725
• MSHYYIJDYMVONW-UHFFFAOYSA-N
• CB0241
• RP28029
• RP27970
• VP50306
• LS40855
• PB10910
• BC003924
• ST1271496
• AB0039199
• Y6629
• 7-bromo-4-chloro-5H-pyr
• SY006899
• J-519133
• Z1269183696
• 7-bromo-4-chloro-5H-pyrrolo[3,2-d] pyrimidine
• A800702
• DS-10818
• 1032650-41-1
• CS-D0306
• AMY12216
• 7-Bromo-4-chloro-5H-pyrrolo-[3,2-d]pyrimidine
• DTXSID50680932
• AKOS015835838
• MFCD11518977
• SCHEMBL15750974
• EN300-3207860
• FT-0645702
• SCHEMBL2432745
• 7-Bromo-4-chloro-5H-pyrrolo[3,2-d]-pyrimidine
• DB-058963
• 7-Bromo-4-chloro-5H-pyrrolo[3,2-D]pyrimidine

• MDL： MFCD11518977
• Inchi： 1S/C6H3BrClN3/c7-3-1-9-5-4(3)10-2-11-6(5)8/h1-2,9H
• InChI Key： MSHYYIJDYMVONW-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C(=NC=NC=21)Cl

Computed Properties

• Exact Mass: 230.92000
• Monoisotopic Mass: 230.92
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 2.1

Experimental Properties

• Density: 2.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 384.3±37.0 °C at 760 mmHg
• Flash Point: 186.2±26.5 °C
• PSA: 41.57000
• LogP: 2.37380
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

7-Bromo-4-chloro-5H-pyrrolo[3,2-D]pyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 7-Bromo-4-chloro-5H-pyrrolo[3,2-D]pyrimidine

Professional Introduction to Compound with CAS No. 1032650-41-1 and Product Name: 7-Bromo-4-chloro-5H-pyrrolo[3,2-D]pyrimidine

The compound with the CAS number 1032650-41-1 and the product name 7-Bromo-4-chloro-5H-pyrrolo[3,2-D]pyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a fused pyrrole-pyrimidine core, has garnered considerable attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both bromo and chloro substituents on the pyrimidine ring enhances its reactivity, making it a valuable intermediate in the synthesis of biologically active molecules.

Recent research in the domain of 7-Bromo-4-chloro-5H-pyrrolo[3,2-D]pyrimidine has highlighted its role as a key precursor in the development of novel therapeutic agents. The pyrrolopyrimidine scaffold is well-documented for its incorporation into pharmacophores that target various disease pathways, including cancer, inflammation, and infectious diseases. The bromo and chloro functional groups provide excellent handles for further chemical modifications, enabling the construction of complex drug molecules through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

In the context of oncology research, 7-Bromo-4-chloro-5H-pyrrolo[3,2-D]pyrimidine has been explored as a building block for kinase inhibitors. Kinases are enzymes that play a crucial role in signal transduction pathways, and their dysregulation is often associated with tumor growth and progression. By designing derivatives of this compound that interact selectively with specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. For instance, studies have demonstrated that analogs of this compound can inhibit tyrosine kinases, which are overexpressed in certain types of cancer.

The versatility of 7-Bromo-4-chloro-5H-pyrrolo[3,2-D]pyrimidine extends to its application in antiviral drug discovery. The pyrrolopyrimidine core is structurally analogous to nucleobases found in nucleic acids, suggesting its potential utility in disrupting viral replication cycles. Researchers have synthesized various derivatives and evaluated their antiviral activity against pathogens such as herpesviruses and flaviviruses. The bromo and chloro substituents facilitate further derivatization, allowing for the optimization of potency and selectivity.

Another promising area of investigation involves the use of 7-Bromo-4-chloro-5H-pyrrolo[3,2-D]pyrimidine in the development of immunomodulatory agents. Immune checkpoint inhibitors have revolutionized cancer therapy by enhancing the body's immune response against tumors. Compounds derived from this scaffold have shown potential in modulating immune cell function by targeting receptors such as PD-1 and CTLA-4. The ability to introduce diverse functional groups into the molecule allows for fine-tuning of its immunological properties.

The synthetic accessibility of 7-Bromo-4-chloro-5H-pyrrolo[3,2-D]pyrimidine is another factor contributing to its widespread use in pharmaceutical research. Efficient synthetic routes have been developed that enable large-scale production of this compound, making it readily available for further derivatization and screening campaigns. Advances in flow chemistry have also facilitated the synthesis of complex derivatives under controlled conditions, improving yield and purity.

In conclusion, 7-Bromo-4-chloro-5H-pyrrolo[3,2-D]pyrimidine (CAS No. 1032650-41-1) stands out as a versatile intermediate with significant potential in drug discovery. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics across multiple therapeutic areas. As research continues to uncover new applications for this compound, its importance in pharmaceutical innovation is likely to grow even further.